Cas no 478077-47-3 (1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 478077-47-3
• MF: C₁₆H₁₄Cl₂F₃N₃O₂S
• MW: 440.267470836639
• CID: 5271077
• Update Time: 2025-10-29

1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-DICHLOROPHENYL)SULFONYL]-4-[5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• 1-(3,5-dichlorobenzenesulfonyl)-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-(3,5-dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C16H14Cl2F3N3O2S/c17-12-7-13(18)9-14(8-12)27(25,26)24-5-3-23(4-6-24)15-2-1-11(10-22-15)16(19,20)21/h1-2,7-10H,3-6H2
• InChI Key： PBRFPBBDKGSSEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(N1CCN(C2C=CC(C(F)(F)F)=CN=2)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 439.014
• Monoisotopic Mass: 439.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.9

Additional information on 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

Comprehensive Overview of 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine (CAS 478077-47-3)

The compound 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine, with the CAS number 478077-47-3, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethylpyridine and dichlorophenylsulfonyl moieties, make it a valuable intermediate for the development of novel bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for fluorinated compounds like 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular designs are critical. The compound's piperazine core further enhances its versatility, enabling interactions with diverse biological targets. Such properties have made it a subject of interest in AI-driven drug design platforms, where computational models predict its efficacy in modulating specific pathways.

From a synthetic chemistry perspective, the preparation of CAS 478077-47-3 involves multi-step reactions, including Suzuki coupling and sulfonylation, which are widely discussed in academic and industrial forums. Its structure-activity relationship (SAR) studies are frequently cited in journals focusing on medicinal chemistry and heterocyclic compounds. Notably, the trifluoromethyl group contributes to its lipophilicity, a key factor in optimizing blood-brain barrier (BBB) penetration for central nervous system (CNS) targets.

Environmental and regulatory considerations also play a role in the compound's applications. With increasing scrutiny on sustainable chemistry, researchers are evaluating greener synthetic routes for 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine. Questions like "How to improve the yield of CAS 478077-47-3?" or "What are the alternatives to hazardous reagents in its synthesis?" are commonly searched in scientific databases, reflecting the industry's shift toward green chemistry principles.

In summary, 1-(3,5-Dichlorophenyl)sulfonyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine represents a cutting-edge example of modern molecular design. Its relevance spans drug development, material science, and catalysis, making it a focal point for interdisciplinary research. As high-throughput screening and machine learning continue to revolutionize chemical exploration, this compound's potential is expected to expand further, addressing unmet needs in therapeutic innovation.